Cas no 89454-67-1 (Benzonitrile, 4-(1H-imidazo[4,5-b]pyridin-2-yl)-)

• Product Name: Benzonitrile, 4-(1H-imidazo[4,5-b]pyridin-2-yl)-
• CAS No: 89454-67-1
• MF: C₁₃H₈N₄
• MW: 220.229421615601
• CID: 599863
• PubChem ID: 838912
• Update Time: 2025-04-19

Benzonitrile, 4-(1H-imidazo[4,5-b]pyridin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1H-imidazo[4,5-b]pyridin-2-yl)-
• 4-(1H-imidazo[4,5-b]pyridin-2-yl)benzonitrile
• AKOS011057146
• 89454-67-1
• 4-(3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile
• CHEMBL237143
• DTXSID40356972

• Inchi： 1S/C13H8N4/c14-8-9-3-5-10(6-4-9)12-16-11-2-1-7-15-13(11)17-12/h1-7H,(H,15,16,17)
• InChI Key： SBEHOQVAOUNCSL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2N=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 220.074896272g/mol
• Monoisotopic Mass: 220.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4Ų